2-(Benzo[d]oxazol-2-ylthio)-1-(3-(pyrimidin-4-yloxy)piperidin-1-yl)ethanone

• IUPAC Name: 2-(1,3-benzoxazol-2-ylsulfanyl)-1-(3-pyrimidin-4-yloxypiperidin-1-yl)ethanone
• InChI: InChI=1S/C18H18N4O3S/c23-17(11-26-18-21-14-5-1-2-6-15(14)25-18)22-9-3-4-13(10-22)24-16-7-8-19-12-20-16/h1-2,5-8,12-13H,3-4,9-11H2
• InChI Key: ULIKPBOHTPOBID-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CSC2=NC3=CC=CC=C3O2)OC4=NC=NC=C4
• Molecular Formula: C18H18N4O3S
• Molecular Weight: 370.4 g/mol

Description

2-(Benzo[d]oxazol-2-ylthio)-1-(3-(pyrimidin-4-yloxy)piperidin-1-yl)ethanone, also known as BPTES, is a small molecule inhibitor that targets glutaminase, an enzyme that plays a crucial role in cancer cell metabolism. BPTES has been extensively studied in recent years due to its potential as an anticancer drug.

Mechanism of Action

2-(Benzo[d]oxazol-2-ylthio)-1-(3-(pyrimidin-4-yloxy)piperidin-1-yl)ethanone binds to the active site of glutaminase, inhibiting its activity and leading to a decrease in glutamate production. Glutamate is an important metabolite in cancer cells, and its depletion by 2-(Benzo[d]oxazol-2-ylthio)-1-(3-(pyrimidin-4-yloxy)piperidin-1-yl)ethanone leads to a reduction in cell growth and proliferation. 2-(Benzo[d]oxazol-2-ylthio)-1-(3-(pyrimidin-4-yloxy)piperidin-1-yl)ethanone has been shown to be selective for cancer cells, sparing normal cells, which makes it an attractive candidate for cancer therapy.
Biochemical and Physiological Effects
2-(Benzo[d]oxazol-2-ylthio)-1-(3-(pyrimidin-4-yloxy)piperidin-1-yl)ethanone has been shown to induce cell death in cancer cells by inhibiting glutaminase activity. It has also been shown to enhance the efficacy of other anticancer drugs, such as cisplatin and doxorubicin. 2-(Benzo[d]oxazol-2-ylthio)-1-(3-(pyrimidin-4-yloxy)piperidin-1-yl)ethanone has been tested in preclinical models of cancer, and it has shown promising results as a potential anticancer drug.

Advantages and Limitations for Lab Experiments

2-(Benzo[d]oxazol-2-ylthio)-1-(3-(pyrimidin-4-yloxy)piperidin-1-yl)ethanone has several advantages for lab experiments, including its high potency and selectivity for cancer cells. It is also relatively easy to synthesize, making it accessible for research purposes. However, 2-(Benzo[d]oxazol-2-ylthio)-1-(3-(pyrimidin-4-yloxy)piperidin-1-yl)ethanone has some limitations, including its poor solubility in water, which can make it difficult to administer in vivo. It also has a short half-life, which can limit its efficacy.

Future Directions

There are several future directions for research on 2-(Benzo[d]oxazol-2-ylthio)-1-(3-(pyrimidin-4-yloxy)piperidin-1-yl)ethanone. One area of interest is the development of more potent and selective glutaminase inhibitors. Another area of research is the identification of biomarkers that can predict the response of cancer cells to 2-(Benzo[d]oxazol-2-ylthio)-1-(3-(pyrimidin-4-yloxy)piperidin-1-yl)ethanone. Additionally, the combination of 2-(Benzo[d]oxazol-2-ylthio)-1-(3-(pyrimidin-4-yloxy)piperidin-1-yl)ethanone with other anticancer drugs is an area of active research, as it has shown promise in preclinical models. Finally, the development of new delivery methods for 2-(Benzo[d]oxazol-2-ylthio)-1-(3-(pyrimidin-4-yloxy)piperidin-1-yl)ethanone, such as nanoparticles, could improve its efficacy and reduce its toxicity.

Synthesis Methods

The synthesis of 2-(Benzo[d]oxazol-2-ylthio)-1-(3-(pyrimidin-4-yloxy)piperidin-1-yl)ethanone involves the reaction of 2-aminobenzo[d]oxazole with 3-(pyrimidin-4-yloxy)piperidine followed by thioesterification with ethyl chloroformate. The final product is obtained after purification by column chromatography. The synthesis of 2-(Benzo[d]oxazol-2-ylthio)-1-(3-(pyrimidin-4-yloxy)piperidin-1-yl)ethanone has been optimized to improve the yield and purity of the compound, making it more accessible for research purposes.

Scientific Research Applications

2-(Benzo[d]oxazol-2-ylthio)-1-(3-(pyrimidin-4-yloxy)piperidin-1-yl)ethanone has been extensively studied in cancer research due to its ability to inhibit glutaminase, an enzyme that is overexpressed in many types of cancer cells. Glutaminase plays a crucial role in cancer cell metabolism by converting glutamine to glutamate, which is then used for energy production and biosynthesis. Inhibition of glutaminase by 2-(Benzo[d]oxazol-2-ylthio)-1-(3-(pyrimidin-4-yloxy)piperidin-1-yl)ethanone leads to a decrease in glutamate production, which impairs cancer cell growth and survival.